Safety Operating Guide

Check Availability & Pricing

BENCHE

Essential Safety and Disposal Procedures for
Ezutromid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
Compound Name: Ezutromid

Cat. No.: B1671843

L Get Quote

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like ezutromid are paramount for laboratory safety and
environmental protection. While specific disposal protocols for ezutromid are not extensively
documented due to its status as a research chemical whose clinical development was
terminated, this guide provides procedural steps based on its known chemical properties and
general best practices for laboratory waste management.[1][2]

Chemical and Physical Properties

Ezutromid, also known as SMT C1100, is a benzoxazole utrophin modulator that was
investigated for the treatment of Duchenne muscular dystrophy (DMD).[2][3] Its key identifiers
and properties are summarized below.

Property Value Reference

CAS Number 945531-77-1 [4]

Molecular Formula C19H15NO3S [4]

Molecular Weight 337.39 g/mol [4]

ECso (Utrophin Modulation) 0.91 uM [3]

ICso (CYP1A2 Inhibition) 5.4 pM [3]
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Health Hazard Information

According to available Safety Data Sheets (SDS), ezutromid is classified as a hazardous
substance with the following classifications:

o Skin corrosion/irritation (Category 2)[4]
o Serious eye damage/eye irritation (Category 2A)[4]
o May cause respiratory irritation[5]

The GHS hazard statements are H315 (Causes skin irritation) and H319 (Causes serious eye
irritation).[4] Therefore, appropriate personal protective equipment (PPE) must be worn when
handling this compound.

Experimental Protocol: General Handling and Use In
the Laboratory

The following protocol outlines the general steps for handling ezutromid in a research setting.

o Engineering Controls: Always handle ezutromid in a well-ventilated area, preferably within a
chemical fume hood to avoid inhalation of dust or aerosols.[4] Ensure that an eyewash
station and safety shower are readily accessible.[4]

o Personal Protective Equipment (PPE):

[¢]

Hand Protection: Wear protective gloves.[4]

o

Eye Protection: Use safety goggles with side-shields.[4]

o

Skin and Body Protection: Wear a lab coat or other protective clothing.[4]

[¢]

Respiratory Protection: If not handled in a fume hood, a suitable respirator may be
necessary.[4]

o Preparation of Solutions: For in vitro experiments, ezutromid can be dissolved in solvents
such as DMSO.[6] For example, a stock solution can be prepared by dissolving ezutromid in
DMSO to a concentration of 3 mg/ml.[6]
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» Experimental Application: In cell-based assays, such as those using human DMD cells,
treatment with ezutromid has been shown to increase utrophin protein levels.[3] A typical
concentration for such an experiment might be around 0.3 uM for a 3-day treatment period.

[3]

o Post-Experiment Handling: All equipment and surfaces that have come into contact with
ezutromid should be decontaminated. Any contaminated PPE should be removed and
disposed of as chemical waste.

Mechanism of Action: Utrophin Modulation

Ezutromid was developed to increase the production of utrophin, a protein that is structurally
similar to dystrophin.[2] In individuals with DMD, the absence of dystrophin leads to muscle
degeneration.[2] Ezutromid is believed to act as an antagonist of the aryl hydrocarbon
receptor (AhR), which in turn leads to the upregulation of utrophin.[1] This mechanism is
illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
Ezutromid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671843#ezutromid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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